![molecular formula C22H18N4O3 B7696771 N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline](/img/structure/B7696771.png)
N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a highly complex compound that requires advanced synthesis methods to produce.
Mechanism of Action
The mechanism of action of N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline is not fully understood. However, studies have shown that it may work by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline in lab experiments include its potential anti-tumor, anti-inflammatory, and anti-microbial properties. However, the limitations of using this compound in lab experiments include its complexity and the need for advanced synthesis methods.
Future Directions
There are several future directions for research on N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline. These include further studies on its mechanism of action, its potential use in the development of new drugs and treatments, and its potential applications in various fields of scientific research. Additionally, there is a need for further studies on the toxicity and safety of this compound.
Synthesis Methods
The synthesis of N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline is a complex process that requires advanced chemical knowledge and techniques. The compound can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of p-tolyl hydrazine with ethyl acetoacetate to produce 3-(p-tolyl)-1,2,4-oxadiazol-5-amine. The second step involves the reaction of 3-(p-tolyl)-1,2,4-oxadiazol-5-amine with benzyl chloride to produce N-benzyl-3-(p-tolyl)-1,2,4-oxadiazol-5-amine. The final step involves the reaction of N-benzyl-3-(p-tolyl)-1,2,4-oxadiazol-5-amine with 2-nitroaniline to produce this compound.
Scientific Research Applications
N-benzyl-2-nitro-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)aniline has potential applications in various fields of scientific research. It has been studied for its anti-tumor, anti-inflammatory, and anti-microbial properties. It has also been studied for its potential use in the development of new drugs and treatments for various diseases.
properties
IUPAC Name |
N-benzyl-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N4O3/c1-15-7-9-17(10-8-15)21-24-22(29-25-21)18-11-12-19(20(13-18)26(27)28)23-14-16-5-3-2-4-6-16/h2-13,23H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDFCFPNDKDOSHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=C(C=C3)NCC4=CC=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.